Cas no 917775-27-0 (Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester)

Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester structure
917775-27-0 structure
Product Name:Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester
CAS No:917775-27-0
MF:C23H30O5
MW:386.481307506561
CID:784572
PubChem ID:71428364
Update Time:2025-04-19

Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(9-hydroxynonyl)oxy]-, 4-methoxyphenyl ester
    • (4-methoxyphenyl) 4-(9-hydroxynonoxy)benzoate
    • DTXSID80847091
    • 917775-27-0
    • 4-Methoxyphenyl 4-[(9-hydroxynonyl)oxy]benzoate
    • Inchi: 1S/C23H30O5/c1-26-20-13-15-22(16-14-20)28-23(25)19-9-11-21(12-10-19)27-18-8-6-4-2-3-5-7-17-24/h9-16,24H,2-8,17-18H2,1H3
    • InChI Key: STFKJHPOFHFJHN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)OC2C=CC(=CC=2)OC)=CC=1)CCCCCCCCCO

Computed Properties

  • Exact Mass: 386.20932405g/mol
  • Monoisotopic Mass: 386.20932405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 14
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 65Ų

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